Cas no 1005055-79-7 (2-[3-(4-methylphenyl)-4,6-dioxo-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazol-5-yl]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile)
1005055-79-7 structure
Product Name:2-[3-(4-methylphenyl)-4,6-dioxo-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazol-5-yl]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
CAS No:1005055-79-7
MF:C27H23N3O3S
MW:469.55482506752
CID:6132817
PubChem ID:3481012
Update Time:2024-01-17
2-[3-(4-methylphenyl)-4,6-dioxo-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazol-5-yl]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-[3-(4-methylphenyl)-4,6-dioxo-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazol-5-yl]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
- 2-(4,6-dioxo-2-phenyl-3-(p-tolyl)hexahydro-5H-pyrrolo[3,4-d]isoxazol-5-yl)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile
- Benzo[b]thiophene-3-carbonitrile, 2-[hexahydro-3-(4-methylphenyl)-4,6-dioxo-2-phenyl-5H-pyrrolo[3,4-d]isoxazol-5-yl]-4,5,6,7-tetrahydro-
- F1312-0025
- 2-(4,6-dioxo-2-phenyl-3-(p-tolyl)tetrahydro-2H-pyrrolo[3,4-d]isoxazol-5(3H)-yl)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile
- 2-[3-(4-methylphenyl)-4,6-dioxo-2-phenyl-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazol-5-yl]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
- AKOS001667136
- AKOS016318658
- 1005055-79-7
-
- Inchi: 1S/C27H23N3O3S/c1-16-11-13-17(14-12-16)23-22-24(33-30(23)18-7-3-2-4-8-18)26(32)29(25(22)31)27-20(15-28)19-9-5-6-10-21(19)34-27/h2-4,7-8,11-14,22-24H,5-6,9-10H2,1H3
- InChI Key: RGHRGTBKBUTSJT-UHFFFAOYSA-N
- SMILES: C12CCCCC=1C(C#N)=C(N1C(=O)C3ON(C4=CC=CC=C4)C(C4=CC=C(C)C=C4)C3C1=O)S2
Computed Properties
- Exact Mass: 469.14601278g/mol
- Monoisotopic Mass: 469.14601278g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 3
- Complexity: 858
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 102Ų
Experimental Properties
- Density: 1.42±0.1 g/cm3(Predicted)
- Boiling Point: 758.2±70.0 °C(Predicted)
- pka: 0.50±0.40(Predicted)
2-[3-(4-methylphenyl)-4,6-dioxo-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazol-5-yl]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1312-0025-2μmol |
2-[3-(4-methylphenyl)-4,6-dioxo-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazol-5-yl]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile |
1005055-79-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1312-0025-5μmol |
2-[3-(4-methylphenyl)-4,6-dioxo-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazol-5-yl]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile |
1005055-79-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1312-0025-10μmol |
2-[3-(4-methylphenyl)-4,6-dioxo-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazol-5-yl]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile |
1005055-79-7 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1312-0025-20μmol |
2-[3-(4-methylphenyl)-4,6-dioxo-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazol-5-yl]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile |
1005055-79-7 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1312-0025-1mg |
2-[3-(4-methylphenyl)-4,6-dioxo-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazol-5-yl]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile |
1005055-79-7 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1312-0025-2mg |
2-[3-(4-methylphenyl)-4,6-dioxo-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazol-5-yl]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile |
1005055-79-7 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1312-0025-3mg |
2-[3-(4-methylphenyl)-4,6-dioxo-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazol-5-yl]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile |
1005055-79-7 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1312-0025-4mg |
2-[3-(4-methylphenyl)-4,6-dioxo-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazol-5-yl]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile |
1005055-79-7 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1312-0025-5mg |
2-[3-(4-methylphenyl)-4,6-dioxo-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazol-5-yl]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile |
1005055-79-7 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1312-0025-10mg |
2-[3-(4-methylphenyl)-4,6-dioxo-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazol-5-yl]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile |
1005055-79-7 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-[3-(4-methylphenyl)-4,6-dioxo-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazol-5-yl]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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